Cas no 226577-08-8 (2-[2-(trifluoromethyl)phenyl]benzoic Acid)

• Product Name: 2-[2-(trifluoromethyl)phenyl]benzoic Acid
• CAS No: 226577-08-8
• MF: C₁₄H₉F₃O₂
• MW: 266.215274572372
• MDL: MFCD11932309
• CID: 2836672
• Update Time: 2023-08-07

2-[2-(trifluoromethyl)phenyl]benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-TRIFLUOROMETHYLPHENYL)BENZOIC ACID
• 2-[2-(trifluoromethyl)phenyl]benzoic Acid

• MDL： MFCD11932309
• Inchi： 1S/C14H9F3O2/c15-14(16,17)12-8-4-3-6-10(12)9-5-1-2-7-11(9)13(18)19/h1-8H,(H,18,19)
• InChI Key： FZEJBRWLNUMPLB-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C=CC=CC=1C(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 327
• XLogP3: 3.8
• Topological Polar Surface Area: 37.3